Cas no 142926-86-1 (1-Propanone,1-(1R,6R)-9-azabicyclo[4.2.1]non-2-en-2-yl-)

• Product Name: 1-Propanone,1-(1R,6R)-9-azabicyclo[4.2.1]non-2-en-2-yl-
• CAS No: 142926-86-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 170985
• PubChem ID: 126727
• Update Time: 2025-04-19

1-Propanone,1-(1R,6R)-9-azabicyclo[4.2.1]non-2-en-2-yl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(1R,6R)-9-azabicyclo[4.2.1]non-2-en-2-yl-
• 1-[(1R,6R)-9-azabicyclo[4.2.1]non-4-en-5-yl]propan-1-one
• (1R)-1-(9-Azabicyclo(4.2.1)non-2-en-2-yl)-1-propanone
• 1-[(1S,6S)-9-azabicyclo[4.2.1]non-2-en-2-yl]propan-1-one
• 1-Propanone, 1-(9-azabicyclo(4.2.1)non-2-en-2-yl)-, (1R)-
• 2-(Propan-1-oxo-1-yl)-9-azabicyclo(4.2.1)non-2-ene
• Homoanatoxin
• Homoantx
• Homoanatoxin a
• DTXSID00931683
• 142926-86-1
• CHEBI:219576
• Homoanatoxin-a
• 1-[(1R,6R)-9-azabicyclo[4.2.1]non-2-en-2-yl]propan-1-one

• Inchi： 1S/C11H17NO/c1-2-11(13)9-5-3-4-8-6-7-10(9)12-8/h5,8,10,12H,2-4,6-7H2,1H3/t8-,10-/m1/s1
• InChI Key： VVMQRZZXKNDPOT-PSASIEDQSA-N
• SMILES： O=C(CC)C1=CCC[C@@H]2CC[C@H]1N2

Computed Properties

• Exact Mass: 179.131
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.019
• Boiling Point: 305.8°Cat760mmHg
• Flash Point: 125.5°C
• Refractive Index: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Anatoxins Anatoxins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Anatoxins